Cas no 2680736-18-7 (benzyl N-1-(hydroxymethyl)-3,3-dimethylcyclohexylcarbamate)

• Product Name: benzyl N-1-(hydroxymethyl)-3,3-dimethylcyclohexylcarbamate
• CAS No: 2680736-18-7
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5634700
• PubChem ID: 165923059
• Update Time: 2025-06-13

benzyl N-1-(hydroxymethyl)-3,3-dimethylcyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288528
• 2680736-18-7
• benzyl N-[1-(hydroxymethyl)-3,3-dimethylcyclohexyl]carbamate
• benzyl N-1-(hydroxymethyl)-3,3-dimethylcyclohexylcarbamate

• Inchi： 1S/C17H25NO3/c1-16(2)9-6-10-17(12-16,13-19)18-15(20)21-11-14-7-4-3-5-8-14/h3-5,7-8,19H,6,9-13H2,1-2H3,(H,18,20)
• InChI Key： CSPHARHFXCYMSG-UHFFFAOYSA-N
• SMILES： OCC1(CCCC(C)(C)C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-1-(hydroxymethyl)-3,3-dimethylcyclohexylcarbamate

Comprehensive Overview of Benzyl N-1-(hydroxymethyl)-3,3-dimethylcyclohexylcarbamate (CAS No. 2680736-18-7)

Benzyl N-1-(hydroxymethyl)-3,3-dimethylcyclohexylcarbamate (CAS No. 2680736-18-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This carbamate derivative features a cyclohexyl backbone with dimethyl and hydroxymethyl substitutions, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its carbamate functionality could play a pivotal role in modulating biological activity.

The compound's benzyl group enhances its lipophilicity, which is crucial for improving membrane permeability in drug delivery systems. Recent studies have explored its utility in designing prodrugs or enzyme inhibitors, aligning with the growing demand for targeted therapies. Given the rising interest in sustainable chemistry, Benzyl N-1-(hydroxymethyl)-3,3-dimethylcyclohexylcarbamate is also being evaluated for its compatibility with green synthesis methods, such as catalytic hydrogenation or solvent-free reactions.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purification techniques. Analytical methods like HPLC and NMR are commonly employed to ensure high purity, especially for pharmaceutical-grade applications. Additionally, its stability under various pH conditions is a critical consideration for formulators, as it impacts shelf-life and efficacy in final products.

In the context of AI-driven drug discovery, CAS No. 2680736-18-7 has been flagged in computational databases for its molecular docking potential. Virtual screening tools predict interactions with proteins involved in inflammation and metabolic disorders, making it a candidate for further in vitro validation. This aligns with the broader trend of integrating machine learning into compound prioritization, reducing R&D timelines.

From a regulatory standpoint, the compound's safety profile remains under investigation, with preliminary data suggesting low acute toxicity. However, researchers emphasize the need for comprehensive toxicological studies before large-scale use. Environmental concerns related to biodegradability are also being addressed, reflecting the industry's shift toward eco-friendly chemicals.

As the demand for custom synthesis services grows, suppliers of Benzyl N-1-(hydroxymethyl)-3,3-dimethylcyclohexylcarbamate are optimizing scalable production protocols. Key challenges include minimizing byproduct formation and achieving cost-effective chiral resolution, if applicable. These efforts are documented in recent patents, highlighting the compound's commercial viability.

In summary, CAS No. 2680736-18-7 represents a promising scaffold for multidisciplinary applications. Its combination of structural rigidity and functional group diversity positions it as a valuable tool for innovators tackling challenges in precision medicine and material science. Ongoing research will likely uncover new dimensions of its utility, reinforcing its relevance in modern chemistry.